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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
hexaphenyldisiloxane. The information is compiled to assist laboratory personnel in
minimizing exposure risks and ensuring safe usage in research and development settings.

Chemical and Physical Properties

Hexaphenyldisiloxane is a white to off-white crystalline solid.[1] It is an organosilicon
compound with notable thermal stability and dielectric properties.[1] A summary of its key
physical and chemical properties is presented below.
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Property Value Reference
Molecular Formula C36H300Si2 [1112][3]
Molecular Weight 534.79 g/mol [4]

CAS Number 1829-40-9 [1112][3]
Appearance White to off-white crystal [1]

Melting Point 226 - 230 °C [1]

Purity = 96% (GC) [1]

logP oct/wat 4.337 [4]

Water Solubility (log10WS) -28.57 mol/l [4]

Toxicological Information

Detailed toxicological studies on hexaphenyldisiloxane are limited. However, available safety
data suggests the following potential health effects:

 Inhalation: May cause irritation to the respiratory tract.[2]
» Skin Contact: May cause mild skin irritation.[2]

o Eye Contact: May cause eye irritation.[2]

¢ Ingestion: No specific information is available.[2]

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), hexaphenyldisiloxane may cause skin irritation, serious eye irritation, and respiratory
irritation.[3][5]

Handling and Storage Procedures

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the
compound.

Handling:
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Avoid contact with skin and eyes.[2]

Avoid the formation of dust.[2]

Do not breathe dust.[2]

Use in a well-ventilated area, preferably with local exhaust ventilation.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]
Storage:

o Keep the container tightly closed.[2]

» Store in a cool, well-ventilated place.[2]

e Incompatible with oxidizing agents and strong acids.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling
hexaphenyldisiloxane:

PPE Specification

Hand Protection Neoprene or nitrile rubber gloves.[2][6]

Chemical goggles. Contact lenses should not be

Eye Protection
worn.[2][6]

Skin and Body Protection Wear suitable protective clothing.[2]

A NIOSH-certified dust and mist (orange
Respiratory Protection cartridge) respirator is recommended if

inhalation of dust may occur.[2]

First Aid Measures

In case of exposure, follow these first-aid procedures:
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e General: Remove contaminated clothing and shoes. Seek medical advice if you feel unwell.

[2]

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[2]

» Skin Contact: Wash the affected area with plenty of soap and water.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do so. Continue rinsing.[2]

Ingestion: Never give anything by mouth to an unconscious person.[2]

Accidental Release Measures

In the event of a spill, follow these steps:

» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate protective
equipment as described in Section 4.[2]

» Environmental Precautions: Prevent the substance from entering sewers and public waters.

[2]

» Methods for Cleaning Up: Sweep or shovel the spilled solid material into a suitable container
for disposal.[2]

Experimental Protocols

Specific experimental protocols for the safety assessment of hexaphenyldisiloxane are not

readily available in the public domain. The safety information presented in this guide is based
on standard hazard assessments for chemical substances as outlined in Safety Data Sheets
(SDS). Researchers should always consult the most up-to-date SDS for the specific product

they are using and perform a risk assessment before starting any new experimental work.

Visualizations

The following diagrams illustrate standard safety workflows and principles applicable to the
handling of hexaphenyldisiloxane.
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Receiving and Storage

Receive Chemical

:

Inspect Container for Damage

:

Store in Designated Area

:

Review Safety Data Sheet (SDS)

Handlingand Use

Don Personal Protective Equipment (PPE)

l

Weigh Solid in Ventilated Enclosure

:

Transfer to Reaction Vessel

l

Conduct Experiment

Cleanup alid Disposal

Decontaminate Work Area

:

Dispose of Waste

l

Remove and Clean PPE
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Hierarchy of Controls

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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